Cas no 88953-36-0 (Phenol, 4-(1-heptylnonyl)-)
Phenol, 4-(1-heptylnonyl)- structure
Product Name:Phenol, 4-(1-heptylnonyl)-
CAS No:88953-36-0
MF:C22H38O
MW:318.53652715683
CID:618505
PubChem ID:71320886
Update Time:2025-04-19
Phenol, 4-(1-heptylnonyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-(1-heptylnonyl)-
- 4-hexadecan-8-ylphenol
- 88953-36-0
- DTXSID80750758
- 4-(HEXADECAN-8-YL)PHENOL
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- Inchi: 1S/C22H38O/c1-3-5-7-9-11-13-15-20(14-12-10-8-6-4-2)21-16-18-22(23)19-17-21/h16-20,23H,3-15H2,1-2H3
- InChI Key: IHOLLKBFDOLVDU-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C(CCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 318.292265831g/mol
- Monoisotopic Mass: 318.292265831g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.7
- Topological Polar Surface Area: 20.2Ų
Phenol, 4-(1-heptylnonyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
88953-36-0 (Phenol, 4-(1-heptylnonyl)-) Related Products
- 1131-60-8(4-Cyclohexylphenol)
- 75520-41-1(Acetyl Coenzyme A Trilithium Salt)
- 84-16-2(Hexestrol)
- 29799-07-3(4-(1-Adamantyl)phenol)
- 81936-33-6(4-(trans-4-Propylcyclohexyl)phenol)
- 80-46-6(4-Tert-Amylphenol)
- 77-40-7(Bisphenol B)
- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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